Cas no 1804556-96-4 (2-Cyano-3,6-dihydroxy-4-(trifluoromethoxy)pyridine)

• Product Name: 2-Cyano-3,6-dihydroxy-4-(trifluoromethoxy)pyridine
• CAS No: 1804556-96-4
• MF: C₇H₃F₃N₂O₃
• MW: 220.105531930923
• CID: 4911483
• Update Time: 2025-10-05

2-Cyano-3,6-dihydroxy-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3,6-dihydroxy-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H3F3N2O3/c8-7(9,10)15-4-1-5(13)12-3(2-11)6(4)14/h1,14H,(H,12,13)
• InChI Key： TUVHTYKRVNNFIC-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(NC(C#N)=C1O)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 413
• XLogP3: 0.9
• Topological Polar Surface Area: 82.4

Additional information on 2-Cyano-3,6-dihydroxy-4-(trifluoromethoxy)pyridine

Recent Advances in the Study of 2-Cyano-3,6-dihydroxy-4-(trifluoromethoxy)pyridine (CAS: 1804556-96-4)

The compound 2-Cyano-3,6-dihydroxy-4-(trifluoromethoxy)pyridine (CAS: 1804556-96-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the synthetic versatility of 2-Cyano-3,6-dihydroxy-4-(trifluoromethoxy)pyridine, which serves as a key intermediate in the development of novel bioactive molecules. The presence of the trifluoromethoxy group and the cyano functionality in its structure has been shown to enhance its binding affinity to various biological targets, making it a promising scaffold for drug discovery. Researchers have employed advanced computational and experimental techniques to elucidate its mechanism of action and optimize its pharmacological properties.

One of the most notable findings is the compound's inhibitory activity against specific enzymes involved in inflammatory pathways. In vitro and in vivo studies have demonstrated that 2-Cyano-3,6-dihydroxy-4-(trifluoromethoxy)pyridine exhibits potent anti-inflammatory effects, with a favorable safety profile. These results suggest its potential as a lead compound for the development of new anti-inflammatory agents, particularly for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, recent investigations have explored the compound's role in modulating oxidative stress and its potential application in neurodegenerative diseases. Preliminary data indicate that 2-Cyano-3,6-dihydroxy-4-(trifluoromethoxy)pyridine can scavenge reactive oxygen species (ROS) and protect neuronal cells from oxidative damage. These findings open new avenues for research into its use as a neuroprotective agent, although further studies are needed to validate these effects in clinical settings.

In addition to its therapeutic potential, the compound's pharmacokinetic properties have been a subject of interest. Recent pharmacokinetic studies have revealed that 2-Cyano-3,6-dihydroxy-4-(trifluoromethoxy)pyridine has good oral bioavailability and a reasonable half-life, which are critical factors for its development as a drug. However, challenges such as metabolic stability and tissue distribution require further optimization to enhance its efficacy and reduce potential side effects.

In conclusion, the latest research on 2-Cyano-3,6-dihydroxy-4-(trifluoromethoxy)pyridine (CAS: 1804556-96-4) underscores its potential as a versatile and promising compound in medicinal chemistry. Its unique structural features, combined with its demonstrated biological activities, make it a valuable candidate for further investigation. Future studies should focus on optimizing its pharmacological profile and exploring its therapeutic applications in greater detail.